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Compound of Interest

Compound Name: 1-Butylpyridinium Chloride

Cat. No.: B075717

Essential Safety and Handling Guide for 1-
Butylpyridinium Chloride

This guide provides immediate, essential safety and logistical information for the proper
handling and disposal of 1-Butylpyridinium Chloride (CAS No. 1124-64-7) in a laboratory
setting. Adherence to these procedures is critical for ensuring personal safety and maintaining
a secure research environment.

Hazard Identification and Safety Precautions

1-Butylpyridinium Chloride is an ionic liquid that should be handled with care. Although not
fully characterized toxicologically, it is considered a skin and eye irritant.[1] Inhalation of dust
may cause respiratory tract irritation, and ingestion may be harmful.[2] Therefore, it is crucial to
use appropriate personal protective equipment and engineering controls to minimize exposure.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Butylpyridinium Chloride:

e Gloves: Chemical-resistant gloves are required. Nitrile gloves are a suitable option for
incidental splash protection.[3] For prolonged or immersive contact, it is recommended to
consult the glove manufacturer's specific chemical resistance data. Always inspect gloves for
any signs of degradation or perforation before use and practice proper glove removal
technique to avoid skin contact.[4][5]
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o Eye Protection: Safety glasses with side shields or chemical splash goggles that conform to

EU standard EN166 or NIOSH (US) standards are required to protect against dust particles

and splashes.[4][6]

» Protective Clothing: A standard laboratory coat must be worn to protect against skin contact.

[5]

o Respiratory Protection: For operations that may generate significant dust, such as handling

large quantities or vigorous mixing, a NIOSH-approved N95 or equivalent particulate

respirator should be used.[4] All handling of the solid should ideally be performed in a

chemical fume hood or a ventilated enclosure to minimize inhalation of fine powders.

Quantitative Data for 1-Butylpyridinium Chloride

For quick reference, the key quantitative data for 1-Butylpyridinium Chloride are summarized

in the table below.

Property Value Source
CAS Number 1124-64-7 [2][71[8]1[9][10]
Molecular Formula CoH14CIN [7119]
Molecular Weight 171.67 g/mol [71[81[9]
Appearance White to off-white crystalline B[]

solid
Melting Point 162 °C [8]
Solubility Soluble in water [8]
Purity >98% 9]
Storage Temperature Store below +30°C [8]

Experimental Protocol: Preparing a Standard

Solution
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This protocol outlines the step-by-step procedure for accurately preparing a standard aqueous
solution of 1-Butylpyridinium Chloride.

Obijective: To prepare a 250 mL of a 0.1 M 1-Butylpyridinium Chloride solution.

Materials:

1-Butylpyridinium Chloride (solid)

e Deionized or distilled water

e 250 mL volumetric flask

o Beaker (e.g., 100 mL)

e Glass stirring rod

» Weighing boat or paper

e Spatula

e Analytical balance

e Funnel

o Wash bottle with deionized water

o Pipette or dropper

Procedure:

o Calculation:

o Calculate the required mass of 1-Butylpyridinium Chloride.

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (g) =0.1 mol/L x 0.250 L x 171.67 g/mol =4.29 g
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e Weighing:
o Place a clean, dry weighing boat on the analytical balance and tare it.

o Carefully weigh out approximately 4.29 g of 1-Butylpyridinium Chloride into the
weighing boat. Record the exact mass.

e Dissolving:
o Transfer the weighed solid into a 100 mL beaker.
o Add approximately 50-100 mL of deionized water to the beaker.

o Stir the mixture with a clean glass stirring rod until all the solid has completely dissolved.

[11[4]
e Transfer to Volumetric Flask:
o Place a funnel into the neck of a 250 mL volumetric flask.
o Carefully pour the solution from the beaker through the funnel into the volumetric flask.

o Rinse the beaker, stirring rod, and funnel several times with small amounts of deionized
water from a wash bottle, transferring all rinsings into the volumetric flask to ensure a
complete transfer of the solute.[1][12]

e Dilution to Final Volume:

o Add deionized water to the volumetric flask until the liquid level is just below the calibration
mark on the neck.

o Use a pipette or dropper to add the final amount of deionized water dropwise until the
bottom of the meniscus is exactly on the calibration mark.[1] Be careful not to overshoot
the mark.

e Homogenization:

o Stopper the volumetric flask securely.
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o Invert the flask several times (at least 10-15 times) to ensure the solution is thoroughly
mixed and the concentration is uniform.[1]

e Labeling:

o Label the flask clearly with the name of the solution (1-Butylpyridinium Chloride), the
exact concentration, the date of preparation, and your initials.

Operational and Disposal Plans
Safe Handling and Storage Workflow

The following diagram illustrates the logical workflow for the safe handling of 1-
Butylpyridinium Chloride, from receipt of the chemical to the final disposal of waste.
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Workflow for Safe Handling of 1-Butylpyridinium Chloride
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A
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A
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\
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Caption: Workflow for the safe handling of 1-Butylpyridinium Chloride.
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Spill Cleanup Procedure

In the event of a spill of solid 1-Butylpyridinium Chloride, follow these steps:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate (if necessary): For a large spill, or if there is a risk of airborne dust, evacuate the
immediate area.

Don PPE: Before cleaning, ensure you are wearing the appropriate PPE, including a
respirator if dust is present.

Contain the Spill: Prevent the spread of the solid. Do not use water at this stage as it will
dissolve the solid and spread the contamination.

Clean up the Solid:

o Gently sweep or scoop the solid material into a designated, labeled hazardous waste
container.[6]

o Avoid actions that could generate dust. If necessary, you can lightly mist the powder with
water to prevent it from becoming airborne, but be prepared to manage a liquid spill.

Decontaminate the Area:

o Once the bulk of the solid is removed, decontaminate the surface. Since 1-
Butylpyridinium Chloride is water-soluble, you can wipe the area with a damp cloth or
paper towels.

o Place all cleaning materials (gloves, wipes, etc.) into the hazardous waste container.
Final Cleaning: Wash the area with soap and water.

Report: Report the spill to your laboratory supervisor or safety officer.

Disposal Plan
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All waste containing 1-Butylpyridinium Chloride must be treated as hazardous chemical
waste.

e Solid Waste:

o This includes contaminated gloves, weighing papers, pipette tips, and other disposable
items.

o Collect all solid waste in a clearly labeled, sealed hazardous waste container designated
for "Non-Halogenated Organic Solid Waste".[5][13]

e Unused or Waste Solutions:

o Collect any unused 1-Butylpyridinium Chloride or waste solutions in a dedicated,
sealed, and clearly labeled hazardous waste container for "Non-Halogenated Organic
Liquid Waste".[5]

o Ensure the container is compatible with the chemical.
o Do not mix with other incompatible waste streams.
o Empty Containers:

o "Empty" containers that held 1-Butylpyridinium Chloride should be triple-rinsed with a
suitable solvent (e.g., water).

o The rinsate must be collected and disposed of as hazardous liquid waste.[14]

o Once properly rinsed, the container can be disposed of as non-hazardous waste, or
recycled, depending on institutional policies. The label should be defaced or removed.

e Arranging for Disposal:
o Store waste containers in a designated, well-ventilated, and secure area.

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal company.[2]
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First Aid Measures
In case of exposure to 1-Butylpyridinium Chloride, take the following immediate actions:
o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical
attention.

o Skin Contact: Remove contaminated clothing and wash the affected skin area immediately
and thoroughly with soap and plenty of water.[2] If irritation persists, seek medical attention.

¢ Inhalation: Move the exposed person to fresh air at once.[2] If breathing is difficult or stops,
provide artificial respiration or oxygen and seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water.[2] Never give
anything by mouth to an unconscious person. Seek immediate medical attention.

Always have the Safety Data Sheet (SDS) for 1-Butylpyridinium Chloride readily available
when seeking medical advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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